1-(2-amino-2-oxoethyl)-N-methyl-N-[3-(methylthio)benzyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(2-amino-2-oxoethyl)-N-methyl-N-[(3-methylsulfanylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H25N3O2S/c1-19(11-13-4-3-5-15(10-13)23-2)17(22)14-6-8-20(9-7-14)12-16(18)21/h3-5,10,14H,6-9,11-12H2,1-2H3,(H2,18,21)
• InChI Key: HOVKOTHHQREPSH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)SC)C(=O)C2CCN(CC2)CC(=O)N
• Molecular Formula: C17H25N3O2S
• Molecular Weight: 335.5 g/mol

Description

1-(2-amino-2-oxoethyl)-N-methyl-N-[3-(methylthio)benzyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as MTMEP and belongs to the class of piperidinecarboxamide compounds.

Scientific Research Applications

Disposition and Metabolism

A study on the orexin 1 and 2 receptor antagonist, SB-649868, highlights its metabolism and disposition in humans. This compound, while not identical, shares structural motifs with piperidine derivatives and offers insights into how similar compounds might be processed within the body. The research found that SB-649868 is primarily eliminated via feces with minimal urinary excretion, undergoing extensive metabolism with the presence of slowly cleared metabolites in the plasma. This indicates a complex metabolic pathway potentially applicable to similar piperidine derivatives (Renzulli et al., 2011).

Pharmacokinetics and Toxicology

The study of the metabolism and pharmacokinetics of L-735,524, a potent HIV-1 protease inhibitor, in human urine provides insights into the metabolic pathways and excretion patterns of compounds with complex structures including piperidine and carboxamide groups. It shows extensive metabolism and minor pathways of elimination, which could be relevant for understanding the pharmacokinetics of related compounds (Balani et al., 1995).